Cas no 58336-99-5 (L-Alanine, L-alanyl-L-isoleucyl-)

• Product Name: L-Alanine, L-alanyl-L-isoleucyl-
• CAS No: 58336-99-5
• MF: C₁₂H₂₃N₃O₄
• MW: 273.328723192215
• CID: 1609917
• Update Time: 2024-08-30

L-Alanine, L-alanyl-L-isoleucyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, L-alanyl-L-isoleucyl-

• Inchi： 1S/C12H23N3O4/c1-5-6(2)9(15-10(16)7(3)13)11(17)14-8(4)12(18)19/h6-9H,5,13H2,1-4H3,(H,14,17)(H,15,16)(H,18,19)/t6-,7-,8-,9-/m0/s1
• InChI Key： PNALXAODQKTNLV-JBDRJPRFSA-N
• SMILES： C(O)(=O)[C@H](C)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](C)N

Computed Properties

• Exact Mass: 273.16899

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Boiling Point: 561.5±45.0 °C(Predicted)
• PSA: 121.52
• pka: 3.41±0.10(Predicted)